Cas no 1216698-08-6 (N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide hydrochloride)

• Product Name: N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide hydrochloride
• CAS No: 1216698-08-6
• MF: C₂₆H₂₈ClN₃O₂S
• MW: 482.037424087524
• CID: 6542434
• Update Time: 2025-11-01

N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide hydrochloride
• N-(6-benzyl-3-cyano-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-butoxybenzamide hydrochloride

• Inchi： 1S/C26H27N3O2S.ClH/c1-2-3-15-31-21-11-9-20(10-12-21)25(30)28-26-23(16-27)22-13-14-29(18-24(22)32-26)17-19-7-5-4-6-8-19;/h4-12H,2-3,13-15,17-18H2,1H3,(H,28,30);1H
• InChI Key： KFHHMSPIYKOZCT-UHFFFAOYSA-N
• SMILES： C(C1=C(SC2CN(CC3C=CC=CC=3)CCC1=2)NC(C1C=CC(OCCCC)=CC=1)=O)#N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide hydrochloride

Introduction to N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide Hydrochloride (CAS No. 1216698-08-6)

N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide hydrochloride, identified by its CAS number 1216698-08-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural uniqueness of this molecule lies in its fused heterocyclic system, which combines a thieno[2,3-c]pyridine core with functional groups that enhance its potential pharmacological properties.

The thieno[2,3-c]pyridine scaffold is a key feature of this compound, contributing to its distinctive chemical and biological characteristics. This heterocyclic system has been extensively studied for its role in various pharmacological applications due to its ability to interact with multiple biological targets. The presence of a cyano group at the 3-position and a benzamide moiety at the 2-position further enhances the compound's reactivity and binding affinity. These structural elements are critical in determining the compound's interaction with biological receptors and enzymes, making it a valuable candidate for drug discovery.

The butoxy group attached to the benzamide moiety introduces lipophilicity to the molecule, which can influence its solubility and bioavailability. This balance between hydrophilic and lipophilic properties is crucial for ensuring effective drug delivery and absorption. Additionally, the hydrochloride salt form of this compound improves its stability and solubility, making it more suitable for various pharmaceutical formulations.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to gain deeper insights into the interactions between N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide hydrochloride and biological targets. These studies have highlighted the compound's potential as an inhibitor of key enzymes involved in inflammatory pathways. The benzamide moiety has been shown to interact with serine proteases, which are critical in modulating inflammatory responses. This interaction has been linked to the compound's ability to reduce inflammation and pain, making it a promising candidate for therapeutic applications.

In addition to its anti-inflammatory properties, N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide hydrochloride has shown potential in other therapeutic areas. Studies have indicated that this compound may exhibit antioxidant and neuroprotective effects. The thieno[2,3-c]pyridine core has been found to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative damage. This property is particularly relevant in neurodegenerative diseases where oxidative stress plays a significant role in pathogenesis.

The benzyl group at the 6-position of the thieno[2,3-c]pyridine ring contributes to the compound's overall stability and reactivity. This group can participate in hydrogen bonding interactions with biological targets, enhancing the compound's binding affinity. Furthermore, the cyano group at the 3-position can act as a bioisostere for other functional groups commonly found in pharmacologically active molecules. This flexibility in structure allows for diverse chemical modifications and optimization strategies.

The hydrochloride salt form of this compound has been found to improve its pharmacokinetic properties. The chloride ion enhances solubility in aqueous solutions, facilitating better absorption and distribution within the body. This improvement in solubility can lead to more consistent drug levels and prolonged therapeutic effects.

Efforts are ongoing to explore synthetic routes that can produce N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide hydrochloride more efficiently and cost-effectively. Advances in green chemistry principles have encouraged researchers to develop sustainable synthetic methodologies that minimize waste and reduce environmental impact. These efforts are crucial for ensuring that future supplies of this compound are produced responsibly.

The potential applications of N-{6-benzyl-3-cyano-4H,5H,6H,7H-thieno2,3-cpyridin-2-yl}-4-butoxybenzamide hydrochloride extend beyond inflammation and oxidative stress management. Preliminary studies have suggested that this compound may have antimicrobial properties due to its ability to disrupt bacterial cell membranes. Additionally, its structural features make it a versatile scaffold for designing novel therapeutics targeting various diseases.

The development of new drugs often involves iterative processes of design、synthesis、and testing. N-{6-benzyl-3-cyano-4H，5H，6H，7H-thieno[2，3-c]pyridin-[2]-yl}-(4-butyoxy)benzamido-hydrochloric acid represents an example of how structural innovation can lead to compounds with unique biological activities。By leveraging computational tools and experimental data，researchers can refine their understanding of how different structural modifications influence drug efficacy。

In conclusion，N-{6-benzyl - 3 - cyano - 4 H ， 5 H ， 6 H ， 7 H - thieno [ 2 ， 3 - c ] pyridin - [ 2 ] - yl }-(4-butyoxy)benzamido-hydrochloric acid (CAS No。1216698 -08 - 6) is a promising pharmaceutical intermediate with diverse potential applications。Its unique structural features，including the thieno[2，3-c]pyridine core，cyano group，and benzamide moiety，make it a valuable candidate for further research。As our understanding of molecular interactions continues to evolve，compounds like this one will play an increasingly important role in developing new therapies。